Cas no 92279-83-9 (Benzoic acid, 4-(1,1-dimethylethyl)-, 1,1-dimethylethyl ester)

• Product Name: Benzoic acid, 4-(1,1-dimethylethyl)-, 1,1-dimethylethyl ester
• CAS No: 92279-83-9
• MF: C₁₅H₂₂O₂
• MW: 234.333984851837
• CID: 739159
• Update Time: 2023-08-03

Benzoic acid, 4-(1,1-dimethylethyl)-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-(1,1-dimethylethyl)-, 1,1-dimethylethyl ester
• tert-butyl 4-tert-butylbenzoate
• 4-tert-Butylbenzoic acid tert-butyl ester

• Inchi： 1S/C15H22O2/c1-14(2,3)12-9-7-11(8-10-12)13(16)17-15(4,5)6/h7-10H,1-6H3
• InChI Key： CWCYOZJGIQEEKW-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC(=CC=1)C(C)(C)C)=O)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 260
• XLogP3: 5.2
• Topological Polar Surface Area: 26.3